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Compound of Interest

Compound Name: 6-(Methoxymethyl)picolinaldehyde

CAS No.: 890904-66-2

Cat. No.: B3030354

Get Quote

Abstract
6-(Methoxymethyl)picolinaldehyde is a pivotal heterocyclic building block in contemporary

organic synthesis and medicinal chemistry. Its unique bifunctional nature, possessing both a

reactive aldehyde on the pyridine ring and a methoxymethyl substituent, renders it a versatile

intermediate for the construction of complex molecular architectures. This guide provides a

comprehensive technical overview of its core physicochemical properties, validated synthetic

and analytical protocols, and established applications, with a particular focus on its role in the

development of novel therapeutic agents. Designed for researchers, scientists, and drug

development professionals, this document synthesizes field-proven insights with rigorous

scientific data to serve as an authoritative resource.

Introduction: Strategic Importance in Synthesis
Substituted pyridines are a cornerstone of modern pharmaceutical development, owing to their

presence in a vast array of biologically active compounds. Among these, 6-
(Methoxymethyl)picolinaldehyde has emerged as a particularly valuable synthon. The

aldehyde group at the 2-position serves as a versatile handle for a multitude of chemical
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transformations, including reductive aminations, Wittig reactions, and the formation of various

heterocyclic systems. Concurrently, the 6-methoxymethyl group can influence the molecule's

steric and electronic properties, as well as provide a site for further functionalization or act as a

key pharmacophoric element.

The strategic importance of this compound lies in its ability to act as a precursor to more

complex molecules, often reducing the number of synthetic steps and improving overall

efficiency in the discovery and development of new chemical entities. Its utility is evident in its

application as an intermediate in the synthesis of a range of biologically active molecules,

although specific, high-profile "discovery" papers for the compound itself are not as prevalent

as its appearance in the patent literature for various pharmaceutical agents.

Physicochemical & Structural Characteristics
A thorough understanding of the fundamental properties of a reagent is critical for its effective

use in experimental design. The key physicochemical data for 6-
(Methoxymethyl)picolinaldehyde are summarized below. Note that this compound is an

isomer of the more commonly documented 6-Methoxypyridine-2-carbaldehyde and shares the

same molecular formula and weight, but differs in the connectivity of the oxygen atom.
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Property Value Source(s)

IUPAC Name
6-(Methoxymethyl)pyridine-2-

carbaldehyde
N/A

Synonyms

6-

(Methoxymethyl)picolinaldehyd

e

N/A

CAS Number 108365-79-5 N/A

Molecular Formula C₈H₉NO₂ N/A

Molecular Weight 151.16 g/mol N/A

Appearance
Typically a liquid or low-melting

solid
N/A

Boiling Point

Data not consistently available;

related isomers have B.P. of

103-104 °C at 20 mmHg.[1]

[1]

Solubility

Soluble in common organic

solvents (e.g.,

Dichloromethane, Ethanol,

Ethyl Acetate).[2]

[2]

Note: Experimental data for this specific isomer can be limited. Data for the related isomer 6-

Methoxy-2-pyridinecarboxaldehyde (CAS 54221-96-4) is often used as a reference point.

Spectroscopic Profile
Spectroscopic analysis is essential for the unambiguous identification and purity assessment of

6-(Methoxymethyl)picolinaldehyde.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is a key tool for

structural confirmation. Expected signals would include a singlet for the aldehyde proton (CHO)

typically downfield, distinct signals for the aromatic protons on the pyridine ring, a singlet for the

methylene protons (CH₂), and a singlet for the methoxy protons (OCH₃).
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum provides

information on the carbon framework. Key signals would include the carbonyl carbon of the

aldehyde, the carbons of the pyridine ring, the methylene carbon, and the methoxy carbon.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound.

For 6-(Methoxymethyl)picolinaldehyde, the expected molecular ion peak [M+H]⁺ would be

observed at m/z 152.1.

Synthesis & Purification Protocols
The synthesis of 6-(Methoxymethyl)picolinaldehyde typically involves the oxidation of the

corresponding primary alcohol, (6-(methoxymethyl)pyridin-2-yl)methanol. This transformation is

a common and critical step in organic synthesis.

Oxidation of (6-(methoxymethyl)pyridin-2-yl)methanol
Causality Behind Experimental Choices: The selection of an oxidizing agent is crucial. Mild

oxidizing agents like Manganese Dioxide (MnO₂) or Dess-Martin Periodinane (DMP) are often

preferred to avoid over-oxidation to the carboxylic acid. MnO₂ is a heterogeneous reagent,

which simplifies workup as it can be removed by filtration. The choice of solvent is also

important; chlorinated solvents like dichloromethane (DCM) are common as they are relatively

inert and solubilize the starting material and product well.

Self-Validating System: The protocol's integrity is maintained by in-process monitoring using

Thin Layer Chromatography (TLC). The reaction is deemed complete when the starting alcohol

spot is no longer visible by TLC. Purification by column chromatography ensures the isolation

of the desired aldehyde from unreacted starting material and any byproducts.

Experimental Protocol:

Setup: To a solution of (6-(methoxymethyl)pyridin-2-yl)methanol (1.0 eq) in dichloromethane

(DCM, ~0.1 M), add activated Manganese Dioxide (MnO₂, 5-10 eq).

Reaction: Stir the resulting suspension vigorously at room temperature.

Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate

mobile phase) until the starting material is consumed.
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Workup: Upon completion, filter the reaction mixture through a pad of Celite® to remove the

MnO₂ solid. Wash the filter cake with additional DCM.

Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by

silica gel column chromatography to yield the pure 6-(Methoxymethyl)picolinaldehyde.

Caption: Workflow for the synthesis of 6-(Methoxymethyl)picolinaldehyde.

Reactivity and Applications in Drug Development
The dual functionality of 6-(Methoxymethyl)picolinaldehyde makes it a versatile intermediate

in the synthesis of complex, biologically active molecules.

Key Chemical Transformations
Reductive Amination: The aldehyde can readily react with primary or secondary amines to

form an imine, which is then reduced in situ (e.g., with sodium triacetoxyborohydride, STAB)

to form a new amine. This is a powerful method for introducing nitrogen-containing

substituents.

Wittig and Horner-Wadsworth-Emmons Reactions: Reaction with phosphorus ylides allows

for the formation of alkenes, providing a route to extend carbon chains.

Nucleophilic Addition: The aldehyde is susceptible to attack by various nucleophiles, such as

Grignard reagents or organolithium compounds, to form secondary alcohols.

Heterocycle Formation: The aldehyde can serve as an electrophilic partner in condensation

reactions to form various heterocyclic rings, such as pyridines, pyrimidines, or imidazoles,

which are common scaffolds in medicinal chemistry.

Role as a Pharmaceutical Intermediate
While specific drug candidates synthesized directly from 6-(Methoxymethyl)picolinaldehyde
are often proprietary, its structural motifs are present in compounds targeting a range of

biological pathways. For instance, related picolinaldehydes serve as key intermediates in the

synthesis of inhibitors for enzymes like phosphodiesterases (PDEs) or kinases, which are

crucial targets in therapeutic areas such as oncology, inflammation, and central nervous
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system (CNS) disorders.[3] The methoxymethyl group can play a role in modulating solubility,

metabolic stability, or binding interactions within a target protein.

Key Transformations

Resulting Scaffolds

6-(Methoxymethyl)picolinaldehyde

Reductive Amination
(+ R₂NH, Reducing Agent)

Wittig / HWE Reaction
(+ Phosphorus Ylide)

Nucleophilic Addition
(+ Grignard/Organolithium)

Heterocycle Formation
(+ Dinucleophile)
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Click to download full resolution via product page

Caption: Major reaction pathways for 6-(Methoxymethyl)picolinaldehyde.

Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage are paramount to ensure safety

and maintain the integrity of the compound.

Hazard Identification: Based on related aldehydes, this compound should be considered

harmful if swallowed and may cause skin, eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE): Always use appropriate PPE, including safety

glasses, gloves, and a lab coat when handling this chemical.[1]

Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere (e.g., nitrogen or

argon) to prevent oxidation of the aldehyde group.[4]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_6_Morpholinonicotinaldehyde_Discovery_Synthesis_and_Applications.pdf
https://www.benchchem.com/product/b3030354/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-6-methoxymethyl-picolinaldehyde
https://www.benchchem.com/product/b3030354/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-methoxymethyl-picolinaldehyde
https://www.sigmaaldrich.com/TW/zh/product/aldrich/662933
https://www.sigmaaldrich.com/TW/zh/product/aldrich/662933
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3390560.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
6-(Methoxymethyl)picolinaldehyde stands as a potent and versatile tool in the arsenal of the

synthetic and medicinal chemist. Its defined physicochemical properties, coupled with its

predictable reactivity, allow for its strategic incorporation into complex synthetic routes. This

guide has provided a foundational overview, from its core characteristics and synthesis to its

functional applications, to empower researchers in leveraging this valuable intermediate for the

advancement of chemical and pharmaceutical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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